Cas no 876189-18-3 ([5-(methoxycarbonyl)-2-methylphenyl]boronic acid)

[5-(methoxycarbonyl)-2-methylphenyl]boronic acid structure

876189-18-3 structure

Product Name:[5-(methoxycarbonyl)-2-methylphenyl]boronic acid

CAS No:876189-18-3

MF:C₉H₁₁BO₄

MW:193.992243051529

MDL:MFCD11111429

CID:720293

PubChem ID:12163650

Update Time:2024-10-26

[5-(methoxycarbonyl)-2-methylphenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

- (5-(Methoxycarbonyl)-2-methylphenyl)boronic acid
- (5-methoxycarbonyl-2-methylphenyl)boronic acid
- 3-(2-CARBOXYETHYL)PHENYL]BORONIC ACID
- 5-Methoxycarbonyl-2-methylphenylboronic acid
- Benzoic acid,3-borono-4-methyl-, 1-methyl ester (9CI)
- 3-borono-4-methylbenzoic acid methyl ester
- Methyl 3-borono-4-methylbenzoate
- 5-(methoxycarbonyl)-2-methylphenylboronic acid
- [5-(methoxycarbonyl)-2-methylphenyl]boronic acid
- PubChem19835
- PGNCKSWGMBDXGE-UHFFFAOYSA-N
- ZXBA000697
- BCP24695
- FCH889236
- OR360048
- EN000496
- TR
- 1-Methyl 3-borono-4-methylbenzoate (ACI)
- EN300-303788
- CS-0042974
- 876189-18-3
- BKB18918
- DTXSID30478955
- SCHEMBL2417938
- MFCD11111429
- AKOS006308731
- Y10593
- 5-methoxycarbonyl-2-methylbenzeneboronic acid
- AS-17689
- J-517700
- 3-borono-4-methyl-benzoic acid methyl ester
- MDL： MFCD11111429
- Inchi： 1S/C9H11BO4/c1-6-3-4-7(9(11)14-2)5-8(6)10(12)13/h3-5,12-13H,1-2H3
- InChI Key： PGNCKSWGMBDXGE-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(B(O)O)C(C)=CC=1)OC

Computed Properties

Exact Mass: 194.07500
Monoisotopic Mass: 194.0750390g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing
Topological Polar Surface Area: 66.8

Experimental Properties

Density: 1.219
Boiling Point: 375.353°C at 760 mmHg
Flash Point: 180.807°C
Refractive Index: 1.528
PSA: 66.76000
LogP: -0.53860

[5-(methoxycarbonyl)-2-methylphenyl]boronic acid Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

[5-(methoxycarbonyl)-2-methylphenyl]boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM124182-1g	(5-(methoxycarbonyl)-2-methylphenyl)boronic acid	876189-18-3	0.95	1g	$61	2021-08-05
TRC	M329248-25mg	5-Methoxycarbonyl-2-methylphenylboronic acid	876189-18-3		25mg	$64.00	2023-05-17
TRC	M329248-50mg	5-Methoxycarbonyl-2-methylphenylboronic acid	876189-18-3		50mg	$69.00	2023-05-17
TRC	M329248-100mg	5-Methoxycarbonyl-2-methylphenylboronic acid	876189-18-3		100mg	$92.00	2023-05-17
TRC	M329248-250mg	5-Methoxycarbonyl-2-methylphenylboronic acid	876189-18-3		250mg	$161.00	2023-05-17
Alichem	A019064405-1g	5-Methoxycarbonyl-2-methylphenylboronic acid	876189-18-3	98%	1g	$240.98	2023-08-31
Alichem	A019064405-5g	5-Methoxycarbonyl-2-methylphenylboronic acid	876189-18-3	98%	5g	$722.79	2023-08-31
Apollo Scientific	OR360048-250mg	5-Methoxycarbonyl-2-methylphenylboronic acid	876189-18-3	97%	250mg	£15.00	2025-02-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M842611-25mg	(5-(Methoxycarbonyl)-2-methylphenyl)boronic acid	876189-18-3	98%	25mg	￥58.50	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M842611-100mg	(5-(Methoxycarbonyl)-2-methylphenyl)boronic acid	876189-18-3	98%	100mg	￥134.10	2022-01-12

[5-(methoxycarbonyl)-2-methylphenyl]boronic acid Production Method

Production Method 1

170230-88-3

876189-18-3

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; overnight, reflux; reflux → rt

Reference

Design, Synthesis, and Screening of a Library of Peptidyl Bis(Boroxoles) as Oligosaccharide Receptors in Water: Identification of a Receptor for the Tumor Marker TF-Antigen Disaccharide

Pal, Arnab; et al, Angewandte Chemie, 2010, 49(8), 1492-1495

Production Method 2

7697-26-9

876189-18-3

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; rt → -100 °C
1.2 Reagents: Butyllithium Solvents: Hexane ; 60 min, -100 °C; 1 h, -100 °C
1.3 Reagents: Trimethyl borate ; -100 °C; 1 h, -100 °C; overnight, -100 °C → rt
2.1 Reagents: Sulfuric acid Solvents: Methanol ; overnight, reflux; reflux → rt

Reference

Design, Synthesis, and Screening of a Library of Peptidyl Bis(Boroxoles) as Oligosaccharide Receptors in Water: Identification of a Receptor for the Tumor Marker TF-Antigen Disaccharide

Pal, Arnab; et al, Angewandte Chemie, 2010, 49(8), 1492-1495

Production Method 3

170230-88-3

876189-18-3

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 16 h, 65 °C

Reference

Fast and Tight Boronate Formation for Click Bioorthogonal Conjugation

Akgun, Burcin; et al, Angewandte Chemie, 2016, 55(12), 3909-3913

Production Method 4

90347-66-3

876189-18-3

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium , Bis(dimethylaminoethyl) ether Solvents: Tetrahydrofuran ; 20 min, 15 °C; 10 min, 22 - 25 °C
1.2 Reagents: Trimethyl borate ; 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Noncryogenic I/Br-Mg Exchange of Aromatic Halides Bearing Sensitive Functional Groups Using i-PrMgCl-Bis[2-(N,N-dimethylamino)ethyl] Ether Complexes

Wang, Xiao-jun; et al, Organic Letters, 2006, 8(2), 305-307

Production Method 5

7697-28-1

876189-18-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -100 °C
1.2 Reagents: Trimethyl borate ; 1 h, -100 °C; 16 h, rt
2.1 Reagents: Sulfuric acid ; 16 h, 65 °C

Reference

Fast and Tight Boronate Formation for Click Bioorthogonal Conjugation

Akgun, Burcin; et al, Angewandte Chemie, 2016, 55(12), 3909-3913

Production Method 6

876189-18-3

Reaction Conditions

1.1 Solvents: Acetonitrile-d3 , Water-d2 ; 24 h, rt

Reference

Fast and Tight Boronate Formation for Click Bioorthogonal Conjugation

Akgun, Burcin; et al, Angewandte Chemie, 2016, 55(12), 3909-3913

[5-(methoxycarbonyl)-2-methylphenyl]boronic acid Raw materials

[5-(methoxycarbonyl)-2-methylphenyl]boronic acid Preparation Products

[5-(methoxycarbonyl)-2-methylphenyl]boronic acid (876189-18-3)

[5-(methoxycarbonyl)-2-methylphenyl]boronic acid Related Literature

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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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